Cas no 69009-18-3 (3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one)
69009-18-3 structure
Product Name:3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one
CAS No:69009-18-3
MF:C17H22O5
MW:306.353585720062
CID:2799140
PubChem ID:12466054
Update Time:2025-04-21
3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one Chemical and Physical Properties
Names and Identifiers
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- 3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one
- DTXSID30499362
- 69009-18-3
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- Inchi: 1S/C17H22O5/c1-5-20-16-14(12-8-10-13(19-4)11-9-12)15(18)17(16,21-6-2)22-7-3/h8-11H,5-7H2,1-4H3
- InChI Key: BVIZVMFZIJHBDN-UHFFFAOYSA-N
- SMILES: O(CC)C1(C(C(C2C=CC(=CC=2)OC)=C1OCC)=O)OCC
Computed Properties
- Exact Mass: 306.14672380Da
- Monoisotopic Mass: 306.14672380Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54Ų
3,4,4-Triethoxy-2-(4-methoxyphenyl)cyclobut-2-en-1-one Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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